Cas no 190011-87-1 (3-Chloro-2,6-difluorobenzaldehyde)

• Product Name: 3-Chloro-2,6-difluorobenzaldehyde
• CAS No: 190011-87-1
• MF: C₇H₃ClF₂O
• MW: 176.547928094864
• MDL: MFCD01631323
• CID: 92255
• PubChem ID: 736338
• Update Time: 2025-10-24

3-Chloro-2,6-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,6-difluorobenzaldehyde
• 3-chloro-2,6-difluoro-benzaldehyde
• TIMTEC-BB SBB003775
• 3-Chloro-2,6-difluorobenzaldehyde 97%
• Benzaldehyde, 3-chloro-2,6-difluoro-
• PubChem2619
• KSC495E6F
• HFKZZEDGXXYRDW-UHFFFAOYSA-N
• PC6385
• FCH931721
• CL8312
• SBB003775
• TRA0023422
• VZ26554
• ZB006615
• SY0
• FT-0615313
• 190011-87-1
• DTXSID80353001
• SY027503
• SCHEMBL615646
• EN300-307394
• MFCD01631323
• Z1203161783
• A813385
• DS-17924
• J-012270
• CS-W016013
• AKOS005258311
• 3-Chloro-2,6-difluorobenzaldehyde, 97%
• DB-044724

• MDL： MFCD01631323
• Inchi： 1S/C7H3ClF2O/c8-5-1-2-6(9)4(3-11)7(5)10/h1-3H
• InChI Key： HFKZZEDGXXYRDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)=C1F)F

Computed Properties

• Exact Mass: 175.98400
• Monoisotopic Mass: 175.984049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Cream colored solid
• Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-49 °C (lit.)
• Boiling Point: 207.8±35.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: 1.536
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.43070
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive

3-Chloro-2,6-difluorobenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Chloro-2,6-difluorobenzaldehyde

Comprehensive Overview of 3-Chloro-2,6-difluorobenzaldehyde (CAS No. 190011-87-1): Properties, Applications, and Industry Insights

3-Chloro-2,6-difluorobenzaldehyde (CAS No. 190011-87-1) is a specialized aromatic aldehyde widely recognized for its unique chemical structure and versatility in organic synthesis. This compound, characterized by its chloro and difluoro substituents, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material science. Its molecular formula, C₇H₃ClF₂O, highlights its potential for selective functionalization, making it a focal point for researchers exploring heterocyclic chemistry and cross-coupling reactions.

In recent years, the demand for halogenated benzaldehydes like 3-Chloro-2,6-difluorobenzaldehyde has surged due to their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. The compound’s electron-withdrawing groups enhance its reactivity in nucleophilic substitutions, aligning with trends in green chemistry and sustainable synthesis. Researchers frequently search for "CAS 190011-87-1 suppliers" or "3-Chloro-2,6-difluorobenzaldehyde synthesis," reflecting its industrial relevance.

The physicochemical properties of 3-Chloro-2,6-difluorobenzaldehyde include a melting point range of 45–50°C and a molecular weight of 176.55 g/mol. Its lipophilic nature and stability under mild conditions make it ideal for multistep organic transformations. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its purity, a key concern for buyers seeking "high-purity CAS 190011-87-1."

Applications of this compound extend to photovoltaic materials and OLED manufacturing, where its fluorine-rich backbone improves electron mobility. Industry forums often discuss "3-Chloro-2,6-difluorobenzaldehyde price trends" or "alternatives to halogenated aldehydes," underscoring its economic and ecological impact. Regulatory compliance, particularly REACH and FDA guidelines, further drives its standardized production.

Innovations in catalysis have optimized the synthesis of 3-Chloro-2,6-difluorobenzaldehyde, reducing byproducts and energy consumption. Patent databases reveal its use in anticancer drug intermediates, linking to trending searches like "benzaldehyde derivatives in medicine." As the chemical industry shifts toward bio-based feedstocks, this compound’s adaptability positions it as a sustainable choice.

For laboratories and manufacturers, handling 3-Chloro-2,6-difluorobenzaldehyde requires adherence to GHS labeling and proper storage conditions. FAQs such as "Is CAS 190011-87-1 water-soluble?" or "stability under UV light" are addressed in technical datasheets, ensuring safe application across sectors.

In conclusion, 3-Chloro-2,6-difluorobenzaldehyde (CAS No. 190011-87-1) exemplifies the intersection of structural specificity and industrial utility. Its evolving applications in life sciences and material engineering continue to inspire research, while market dynamics emphasize cost-effective and eco-friendly production methods.